Cas no 2287286-98-8 (1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2287286-98-8
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 6529730
• PubChem ID: 165737565
• Update Time: 2025-05-21

1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737539
• 1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid
• 2287286-98-8

• Inchi： 1S/C22H21N3O4/c1-3-25-20(21(26)27)19(13(2)24-25)23-22(28)29-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18H,3,12H2,1-2H3,(H,23,28)(H,26,27)
• InChI Key： DITDMZQNWZRCIE-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=NN(CC)C=1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.4Ų

Additional information on 1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid

Research Brief on 1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2287286-98-8)

The compound 1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2287286-98-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and pyrazole-carboxylic acid core, serves as a critical intermediate in peptide synthesis and drug development. Recent studies highlight its utility in the design of novel bioactive compounds, particularly in the context of targeted therapies and enzyme inhibition.

Recent research has focused on the synthetic pathways and applications of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The Fmoc group, in particular, facilitates efficient solid-phase peptide synthesis (SPPS), enabling the rapid assembly of complex peptidomimetics. Additionally, the pyrazole moiety has been shown to enhance binding affinity to specific enzymatic pockets, making it a valuable scaffold for drug discovery.

In a separate investigation, researchers explored the pharmacokinetic properties of derivatives derived from 1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid. The study, conducted in vitro and in vivo, revealed promising metabolic stability and bioavailability profiles, suggesting its potential as a lead compound for further optimization. Notably, the carboxylic acid functionality allows for facile derivatization, enabling the introduction of various pharmacophores to modulate biological activity.

Another significant advancement involves the application of this compound in the development of fluorescent probes. By leveraging the inherent fluorescence of the Fmoc group, scientists have designed probes for real-time monitoring of enzymatic activity in cellular systems. This approach has been particularly useful in studying protease dynamics and identifying novel inhibitors with high specificity.

In conclusion, 1-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS: 2287286-98-8) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. Future studies should focus on expanding its applications in targeted drug delivery and precision medicine, as well as optimizing its physicochemical properties for enhanced therapeutic efficacy.